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Compound of Interest

Compound Name: TNO211

Cat. No.: B12388713

TNO155 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of TNO155 for long-
term experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for solid TNO155?

Al: For long-term storage, solid TNO155 should be stored at -20°C in a tightly sealed
container, protected from light and moisture.[1][2] Chemical suppliers indicate that the solid
compound is stable for at least three to four years under these conditions.[1][3]

Q2: How should I prepare and store stock solutions of TNO155?

A2: TNO155 is soluble in DMSO.[1][4] To prepare a stock solution, dissolve the solid compound
in fresh, anhydrous DMSO.[3] For long-term storage of stock solutions, it is recommended to
aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles and store them at
-80°C.[3] Under these conditions, the stock solution is stable for up to one year.[3] For shorter-
term storage, aliquots can be kept at -20°C for up to one month.[3]

Q3: Can | store TNO155 solutions at 4°C or room temperature?
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A3: It is not recommended to store TNO155 solutions at 4°C or room temperature for extended
periods. For short-term use within a single day, solutions can be kept at 4°C. However, for any
longer duration, freezing is recommended to maintain the integrity of the compound.[2]

Q4: What is the stability of TNO155 in aqueous solutions?

A4: While specific data on the long-term stability of TNO155 in aqueous solutions is limited, it is
general practice to prepare aqueous dilutions from a DMSO stock solution immediately before
use. The stability of compounds in aqueous buffers can be pH-dependent and is generally
much lower than in anhydrous DMSO.

Q5: How should TNO155 be handled during shipping?

A5: TNO155 is typically shipped at ambient temperature as a non-hazardous chemical.[2]
Suppliers state that the compound is stable enough for a few weeks during ordinary shipping
and time spent in customs.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Degradation of TNO155 due to

improper storage.

Ensure the solid compound
and stock solutions are stored
at the recommended
temperatures and protected
from light and moisture. Aliquot
stock solutions to minimize
freeze-thaw cycles. Prepare
fresh dilutions for each

experiment.

Precipitation in stock solution

The solubility limit has been
exceeded or the solvent has

absorbed moisture.

Warm the solution gently (e.g.,
at 37°C) and sonicate to
redissolve the compound.[4]
Use fresh, anhydrous DMSO

for preparing stock solutions.

[3]

Difficulty dissolving solid
TNO155

The compound may have

formed aggregates.

Vortex or sonicate the vial to
ensure the compound is fully
dissolved.[5] For hydrophobic
compounds, using a minimal
amount of DMSO to first
solubilize before adding
aqueous buffer can be

effective.[5]

Stability and Storage Conditions

The following tables summarize the available data on the stability and storage of TNO155.

Table 1: Storage Conditions for Solid TNO155
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Storage Temperature Duration Supplier Recommendation
-20°C > 4 years Cayman Chemical[1]

-20°C 3years Selleck Chemicals[3]

0-4°C Short term (days to weeks) MedKoo Biosciences|2]

-20°C Long term (months to years) MedKoo Biosciences|2]

Table 2: Storage Conditions for TNO155 Stock Solutions (in DMSO)

Storage Temperature Duration Supplier Recommendation
-80°C 1 year Selleck Chemicals[3]

-20°C 1 month Selleck Chemicals[3]

-20°C Long term (months) MedKoo Biosciences|2]
0-4°C Short term (days to weeks) MedKoo Biosciences|2]

Experimental Protocols

Protocol 1: Preparation of TNO155 Stock Solution

« Allow the vial of solid TNO155 to equilibrate to room temperature before opening to prevent
moisture condensation.

e Add a precise volume of anhydrous DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).

» Vortex or sonicate the vial until the solid is completely dissolved.
 Aliquot the stock solution into single-use, light-protected vials.
» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Long-Term Stability Assessment (Example)
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Note: This is a general protocol as a specific, validated stability-indicating assay for TNO155 is
not publicly available.

» Prepare a stock solution of TNO155 in anhydrous DMSO at a known concentration.
» Divide the stock solution into multiple aliquots in amber vials.
o Store the aliquots under different conditions:

o -80°C (control)

o -20°C

o 4°C

o Room temperature (with and without light exposure)

» At specified time points (e.g., 1, 3, 6, 12 months), retrieve one aliquot from each storage
condition.

e Analyze the concentration and purity of TNO155 in each aliquot using a suitable analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

o Compare the results to the initial concentration and purity to determine the percentage of
degradation.

Signaling Pathway and Experimental Workflow

TNO155 is an allosteric inhibitor of SHP2 (Src homology 2 domain-containing protein tyrosine
phosphatase 2). SHP2 is a key signaling node downstream of multiple receptor tyrosine
kinases (RTKs) and plays a crucial role in activating the RAS/MAPK signaling pathway, which
is involved in cell proliferation, differentiation, and survival.
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SHP2 Signaling Pathway and TNO155 Inhibition.
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Recommended Experimental Workflow for TNO155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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